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N-{[5-(4-chlorophenyl)furan-2-yl]methyl}-2-methyl-2H-tetrazol-5-amine N-{[5-(4-chlorophenyl)furan-2-yl]methyl}-2-methyl-2H-tetrazol-5-amine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0768919
InChI: InChI=1S/C13H12ClN5O/c1-19-17-13(16-18-19)15-8-11-6-7-12(20-11)9-2-4-10(14)5-3-9/h2-7H,8H2,1H3,(H,15,17)
SMILES: CN1N=C(N=N1)NCC2=CC=C(O2)C3=CC=C(C=C3)Cl
Molecular Formula: C13H12ClN5O
Molecular Weight: 289.72 g/mol

N-{[5-(4-chlorophenyl)furan-2-yl]methyl}-2-methyl-2H-tetrazol-5-amine

CAS No.:

Cat. No.: VC0768919

Molecular Formula: C13H12ClN5O

Molecular Weight: 289.72 g/mol

* For research use only. Not for human or veterinary use.

N-{[5-(4-chlorophenyl)furan-2-yl]methyl}-2-methyl-2H-tetrazol-5-amine -

Specification

Molecular Formula C13H12ClN5O
Molecular Weight 289.72 g/mol
IUPAC Name N-[[5-(4-chlorophenyl)furan-2-yl]methyl]-2-methyltetrazol-5-amine
Standard InChI InChI=1S/C13H12ClN5O/c1-19-17-13(16-18-19)15-8-11-6-7-12(20-11)9-2-4-10(14)5-3-9/h2-7H,8H2,1H3,(H,15,17)
Standard InChI Key LGNAGRBGQMVUBM-UHFFFAOYSA-N
SMILES CN1N=C(N=N1)NCC2=CC=C(O2)C3=CC=C(C=C3)Cl
Canonical SMILES CN1N=C(N=N1)NCC2=CC=C(O2)C3=CC=C(C=C3)Cl

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